Cas no 107362-12-9 (2-Desisopropyl-2-phenyl Repaglinide (Repaglinide Impurity))

• Product Name: 2-Desisopropyl-2-phenyl Repaglinide (Repaglinide Impurity)
• CAS No: 107362-12-9
• MF: C₃₀H₃₄N₂O₄
• MW: 486.601968288422
• CID: 834975
• Update Time: 2025-06-09

2-Desisopropyl-2-phenyl Repaglinide (Repaglinide Impurity) Chemical and Physical Properties

Names and Identifiers

• Repaglinide Related Compound C
• 2-DESISOPROPYL-2-PHENYL REPAGLINIDE (REPAGLINIDE IMPURITY)
• (S)-2-Ethoxy-4-[2-[[2-phenyl-1-[2-(1-piperidinyl)phenyl]ethyl]aMino]-2-oxoethyl] benzoic acid
• Repaglinide IMP
• Repaglinide USP RC C
• Repaglinide USP impurity C
• 2-Desisopropyl-2-phenyl Repaglinide
• 2-Ethoxy-4-[2-oxo-2-[[2-phenyl-1-[2-(1-piperidinyl)phenyl]ethyl]aMino]ethyl]benzoic Acid
• Repaglinide Related Compound C (25 mg) ((S)-2-Ethoxy-4-[2-[[2-phenyl-1-[2-(1-piperidinyl)phenyl]ethyl]amino]-2-oxoethyl] benzoic acid)
• REPAGLINIDE RELATED COMPOUND C (25 MG) ((S)-2-ETHOXY-4-[2-[[2-PHENYL-1 -[2-(1 -PIPERIDINYL)PHE-NYL]ETHYL]AMINO]-2-OXOETHYL] BENZOIC ACID)
• 2-Desisopropyl-2-phenyl Repaglinide (Repaglinide Impurity)

• Inchi： 1S/C30H34N2O4/c1-2-36-28-20-23(15-16-25(28)30(34)35)21-29(33)31-26(19-22-11-5-3-6-12-22)24-13-7-8-14-27(24)32-17-9-4-10-18-32/h3,5-8,11-16,20,26H,2,4,9-10,17-19,21H2,1H3,(H,31,33)(H,34,35)
• InChI Key： MHMMEOVDUOZDJA-UHFFFAOYSA-N
• SMILES： c1c(C(Cc2ccccc2)NC(=O)Cc2ccc(C(O)=O)c(OCC)c2)c(N2CCCCC2)ccc1

Additional information on 2-Desisopropyl-2-phenyl Repaglinide (Repaglinide Impurity)

Introduction to 2-Desisopropyl-2-phenyl Repaglinide (Repaglinide Impurity) and Its Significance in Modern Pharmaceutical Research

2-Desisopropyl-2-phenyl Repaglinide (CAS No. 107362-12-9) is a compound of significant interest in the field of pharmaceutical chemistry, particularly as an impurity in the synthesis of Repaglinide, a well-known antidiabetic drug. This compound, characterized by its specific molecular structure, has garnered attention due to its role in understanding the pharmacokinetic and pharmacodynamic properties of Repaglinide. The study of such impurities is crucial for ensuring the purity and efficacy of pharmaceutical products, as well as for advancing our understanding of drug metabolism and potential side effects.

The chemical structure of 2-Desisopropyl-2-phenyl Repaglinide consists of a phenyl ring attached to a desisopropylated repaglinide backbone. This structural feature makes it a valuable intermediate in the investigation of repaglinide’s metabolic pathways. Recent research has highlighted its role in studying the degradation products of repaglinide, which is essential for developing more stable and effective formulations. By analyzing the behavior of this impurity, scientists can gain insights into the mechanisms by which repaglinide is metabolized in vivo, thereby aiding in the optimization of drug delivery systems.

In the context of modern pharmaceutical research, the identification and quantification of impurities are critical steps in ensuring the safety and efficacy of therapeutic agents. 2-Desisopropyl-2-phenyl Repaglinide serves as a model compound for understanding how structural modifications can influence drug stability and bioavailability. For instance, studies have shown that this impurity can affect the pharmacokinetic profile of repaglinide by altering its binding affinity to metabolic enzymes. Such findings are particularly relevant in the development of next-generation antidiabetic drugs that require enhanced stability and prolonged action.

Advances in analytical techniques have enabled researchers to detect and characterize even trace amounts of 2-Desisopropyl-2-phenyl Repaglinide with high precision. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to quantify this impurity in pharmaceutical formulations. These methods not only ensure compliance with regulatory standards but also provide valuable data for improving synthetic routes and minimizing impurity formation during drug production.

The implications of studying 2-Desisopropyl-2-phenyl Repaglinide extend beyond mere quality control. By elucidating its metabolic pathways, researchers can identify potential biomarkers for drug interactions and adverse effects. For example, studies have suggested that this impurity may influence the activity of cytochrome P450 enzymes, which are pivotal in drug metabolism. Understanding these interactions is crucial for predicting drug-drug interactions and for designing personalized medicine approaches tailored to individual patient profiles.

Recent breakthroughs in computational chemistry have further enhanced our ability to predict the behavior of 2-Desisopropyl-2-phenyl Repaglinide within complex biological systems. Molecular modeling techniques, combined with machine learning algorithms, allow researchers to simulate how this impurity interacts with biological targets at an atomic level. These simulations not only accelerate the discovery process but also provide insights into how structural modifications can be optimized to reduce impurity formation while maintaining therapeutic efficacy.

The role of 2-Desisopropyl-2-phenyl Repaglinide as a research tool extends to the development of novel therapeutic strategies. By studying its interactions with biological pathways, scientists can identify new targets for drug intervention. For instance, research has indicated that this impurity may modulate insulin sensitivity, offering potential insights into treating insulin resistance associated with type 2 diabetes. Such findings underscore the importance of impurity studies not only for ensuring drug safety but also for uncovering new therapeutic avenues.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for controlling impurities in pharmaceutical products. The case of 2-Desisopropyl-2-phenyl Repaglinide exemplifies how regulatory frameworks guide research efforts towards developing safer and more effective drugs. Compliance with these guidelines ensures that pharmaceutical products meet high standards of quality and safety, thereby protecting patient health and well-being.

In conclusion, 2-Desisopropyl-2-phenyl Repaglinide (CAS No. 107362-12-9) is a compound that holds significant value in pharmaceutical research due to its role as an impurity in repaglinide synthesis. Its study contributes to advancements in drug metabolism understanding, quality control methodologies, and the development of novel therapeutic strategies. As research continues to uncover new insights into this compound’s properties and interactions, it will remain a cornerstone in efforts to improve antidiabetic therapies and enhance patient outcomes.